![molecular formula C15H11ClO3 B6400431 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% CAS No. 1261973-66-3](/img/structure/B6400431.png)
2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Acetylphenyl)-6-chlorobenzoic acid (6-chloro-2-acetylphenyl benzoate, 6-chloro-2-APB) is a highly potent, selective and non-competitive antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been used extensively in biochemical and physiological research due to its high selectivity for mGluR5 and its ability to easily cross the blood-brain barrier. 6-chloro-2-APB has been used to study the role of mGluR5 in various physiological and pathological processes such as neurodegenerative diseases, anxiety, depression, and pain.
Scientific Research Applications
6-chloro-2-APB has been widely used in scientific research for its high selectivity for 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% and its ability to cross the blood-brain barrier. It has been used to study the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in a variety of physiological and pathological processes, including neurodegenerative diseases, anxiety, depression, and pain. It has also been used to study the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in synaptic plasticity and learning and memory.
Mechanism of Action
6-chloro-2-APB is a non-competitive antagonist of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%. It binds to the allosteric site of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% and prevents the binding of agonists to the receptor, thus inhibiting the receptor's activity. 6-chloro-2-APB also inhibits the binding of glutamate, an agonist of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%, to the receptor.
Biochemical and Physiological Effects
6-chloro-2-APB has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models. It has also been shown to reduce pain sensitivity and reduce inflammation. In addition, 6-chloro-2-APB has been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-chloro-2-APB in laboratory experiments is its high selectivity for 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% and its ability to easily cross the blood-brain barrier. This makes it an ideal tool for studying the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in various physiological and pathological processes. However, there are some limitations to using 6-chloro-2-APB in laboratory experiments. It is a highly potent compound and thus must be used with caution. In addition, it is a non-competitive antagonist of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%, which means that it does not affect the receptor directly and thus may not be as effective as an agonist in some experiments.
Future Directions
The use of 6-chloro-2-APB in scientific research has opened up a variety of possibilities for further research. Some potential future directions for research include studying the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in other physiological and pathological processes, such as drug addiction and epilepsy; exploring the use of 6-chloro-2-APB as a potential therapeutic agent for a variety of neurological disorders; and investigating the potential of 6-chloro-2-APB as a tool for drug discovery. Additionally, further research is needed to better understand the mechanism of action of 6-chloro-2-APB and its effects on other receptors and pathways.
Synthesis Methods
6-chloro-2-APB is synthesized from 2-acetylphenol and 6-chlorobenzoic acid in a three-step process. The first step involves the reaction of 2-acetylphenol with hydrochloric acid to form 2-chloro-3-acetylphenol. The second step involves the reaction of 2-chloro-3-acetylphenol with 6-chlorobenzoic acid to form 6-chloro-2-acetylphenyl benzoate. The third step involves the hydrolysis of 6-chloro-2-acetylphenyl benzoate to form 6-chloro-2-APB.
properties
IUPAC Name |
2-(3-acetylphenyl)-6-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClO3/c1-9(17)10-4-2-5-11(8-10)12-6-3-7-13(16)14(12)15(18)19/h2-8H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLKXQQDAYFVPGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689756 |
Source
|
Record name | 3'-Acetyl-3-chloro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-66-3 |
Source
|
Record name | 3'-Acetyl-3-chloro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.